N1-(2-methoxyethyl)-N2-(3-phenylpropyl)oxalamide

• IUPAC Name: N'-(2-methoxyethyl)-N-(3-phenylpropyl)oxamide
• InChI: InChI=1S/C14H20N2O3/c1-19-11-10-16-14(18)13(17)15-9-5-8-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3,(H,15,17)(H,16,18)
• InChI Key: NCZYGXQNHOMQSH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCCCC1=CC=CC=C1
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• CAS No.: 1207007-61-1

Description

N1-(2-methoxyethyl)-N2-(3-phenylpropyl)oxalamide is a chemical compound with the formula C15H22N2O3. It contains a total of 42 atoms, including 22 Hydrogen atoms, 15 Carbon atoms, 2 Nitrogen atoms, and 3 Oxygen atoms.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a total of 42 atoms. The molecule consists of a central oxalamide group, with a 2-methoxyethyl group and a 3-phenylpropyl group attached to the nitrogen atoms.

Scientific Research Applications

Synthesis and Chemical Properties

• N1-(2-methoxyethyl)-N2-(3-phenylpropyl)oxalamide is involved in novel synthetic approaches for oxalamides and related compounds. Mamedov et al. (2016) developed a one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which could potentially include derivatives like this compound. This methodology is operationally simple and high yielding, offering a useful formula for both anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Molecular Structure and Spectroscopic Analysis

• The molecular characteristic and structural parameters of related oxalate compounds have been studied to understand their chemical behavior. Şahin et al. (2015) investigated a compound similar in structure to this compound, employing techniques like IR, 1H NMR, 13C NMR spectroscopies, and X-ray diffraction. Such analyses are crucial for understanding the physical and chemical properties of oxalamides (Şahin et al., 2015).

Use in Polymer Research

• Oxalamide derivatives like this compound can play a role in the development of polymers. Shen et al. (2016) investigated the effects of thermal history and shear flow on the crystallization behavior of poly(l-lactic acid) (PLLA) with oxalamide derivatives as nucleators. This research is significant for the development of new materials with enhanced properties (Shen et al., 2016).

Catalytic and Electrochemical Applications

• Oxalamide compounds are also explored for their catalytic and electrochemical properties. Nutting et al. (2018) discussed the electrocatalytic applications of N-oxyl compounds, which might include oxalamide derivatives. These compounds are used in selective oxidation of organic molecules, highlighting their importance in chemical synthesis and industrial applications (Nutting et al., 2018).